Cas no 2248314-61-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate
• CAS No: 2248314-61-4
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 5930026
• PubChem ID: 165725936
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate
• 2248314-61-4
• EN300-6513855

• Inchi： 1S/C15H15NO5/c1-15(20-2,9-7-8-9)14(19)21-16-12(17)10-5-3-4-6-11(10)13(16)18/h3-6,9H,7-8H2,1-2H3
• InChI Key： YGAZERDIKRXDEY-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C1CC1

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate

Compound CAS No. 2248314-61-4: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate

The compound with CAS number 2248314-61-4, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of isoindole derivatives, which have garnered significant attention in recent years due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The isoindole core of this molecule is a bicyclic structure that contributes to its stability and reactivity, while the cyclopropyl and methoxypropanoate substituents introduce additional functionality and versatility.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery. For instance, researchers have explored the potential of isoindole-based compounds as inhibitors of various enzymes involved in disease pathways. The cyclopropyl group in this compound is particularly interesting due to its ability to induce strain and enhance reactivity in certain chemical reactions. This property makes it a valuable component in the design of bioactive molecules. Additionally, the methoxypropanoate moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmacological applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to assemble the isoindole core. This method not only enhances the efficiency of the synthesis but also allows for precise control over the stereochemistry of the product. The incorporation of the cyclopropyl group is achieved through a ring-opening reaction, which is facilitated by specific reaction conditions that ensure high yields and selectivity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's stability under ambient conditions is remarkable, with no significant degradation observed over extended periods when stored properly.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the isoindole core exhibits a conjugated π-system that significantly influences its electronic properties. This conjugation enhances the molecule's ability to participate in π–π interactions, which are crucial for its potential applications in supramolecular chemistry and materials science.

The application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2-methoxypropanoate extends beyond pharmaceuticals. Researchers have explored its use as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The compound's ability to form self-assembled monolayers has been demonstrated through surface chemistry studies, suggesting its potential role in nanotechnology applications.

In conclusion, CAS No. 2248314614, or 1,3-dioxo...